Tiludronate disodium
CAS No.: 149845-07-8
VCID: VC0015491
Molecular Formula: C7H7ClNa2O6P2S
Molecular Weight: 362.57 g/mol
* For research use only. Not for human or veterinary use.

Description | Tiludronate disodium, also known as tiludronate, is a bisphosphonate primarily used to treat Paget's disease of bone (osteitis deformans) . Bisphosphonates are a class of drugs that affect calcium metabolism by inhibiting bone resorption and soft tissue calcification . Tiludronate disodium is a first-generation, non-nitrogenous bisphosphonate, putting it in the same family as etidronate and clodronate . These medications work by mimicking pyrophosphate, a naturally occurring regulator of calcification and decalcification . Tiludronate disodium functions by inhibiting osteoclasts, which are the cells responsible for breaking down bone during bone remodeling . This inhibition occurs through multiple mechanisms, including disrupting the cytoskeletal ring structure and inhibiting the osteoclastic proton pump, ultimately leading to the detachment of osteoclasts from the bone surface and a reduction in bone resorption . After oral administration, about half of the absorbed tiludronate is excreted unchanged by the kidneys, while the other half is rapidly absorbed onto bone tissue . Beyond human medicine, tiludronate is also used in veterinary medicine to manage diseases associated with osteolysis in horses, such as navicular disease and osteoarthritis . Trade names for the equine formulation include Tildren and Equidronate . Relative to other bisphosphonates, tiludronate has a lower potency; for instance, etidronate has a relative potency of 1, while tiludronate has a relative potency of 10 . |
---|---|
CAS No. | 149845-07-8 |
Product Name | Tiludronate disodium |
Molecular Formula | C7H7ClNa2O6P2S |
Molecular Weight | 362.57 g/mol |
IUPAC Name | disodium;[(4-chlorophenyl)sulfanyl-[hydroxy(oxido)phosphoryl]methyl]-hydroxyphosphinate |
Standard InChI | InChI=1S/C7H9ClO6P2S.2Na/c8-5-1-3-6(4-2-5)17-7(15(9,10)11)16(12,13)14;;/h1-4,7H,(H2,9,10,11)(H2,12,13,14);;/q;2*+1/p-2 |
Standard InChIKey | SKUHWSDHMJMHIW-UHFFFAOYSA-L |
SMILES | C1=CC(=CC=C1SC(P(=O)(O)[O-])P(=O)(O)[O-])Cl.[Na+].[Na+] |
Canonical SMILES | C1=CC(=CC=C1SC(P(=O)(O)[O-])P(=O)(O)[O-])Cl.[Na+].[Na+] |
Synonyms | (4-chlorophenyl)thiomethylene bisphosphonic acid (chloro-4-phenyl)thiomethylene biphosphonate (chloro-4-phenyl)thiomethylene bisphosphonate Cl2SMBP Skelid tiludronate tiludronate disodium tiludronic acid |
Reference | 1:Vet Rec. 2015 Oct 24;177(16):423-4. doi: 10.1136/vr.h5621. Licence variations regarding tiludronate disodium.Gourlay J, PMID: 26494897 DOI: 10.1136/vr.h5621 |
PubChem Compound | 60936 |
Last Modified | Sep 16 2023 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume